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Compound of Interest

Compound Name: Butyl palmitate

Cat. No.: B092287

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl palmitate (CAS No. 111-06-8) is the ester of n-butanol and palmitic acid, a common
saturated fatty acid.[1] In cosmetic and personal care formulations, it functions as an emollient,
texture enhancer, and solvent.[2][3] Its chemical structure, a C16 fatty acid esterified with a C4
alcohol, imparts a desirable sensory profile, characterized by a non-greasy, smooth feel and
good spreadability.[4] These properties make it a versatile ingredient in a wide range of
products, including creams, lotions, and color cosmetics.

This document provides detailed application notes and experimental protocols for evaluating
the performance of butyl palmitate as an emollient. It is intended to guide researchers,
scientists, and drug development professionals in characterizing its physicochemical properties
and substantiating its efficacy in cosmetic formulations.

Mechanism of Action

As an emollient, butyl palmitate primarily works by forming a thin, occlusive film on the surface
of the skin. This film helps to reduce transepidermal water loss (TEWL), thereby increasing the
hydration of the stratum corneum.[4] The improved hydration helps to maintain the skin's
barrier function, leading to softer, smoother, and more supple skin. Additionally, the presence of
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the emollient on the skin surface modifies its tactile properties, resulting in a more pleasant skin
feel.

Physicochemical Properties

Understanding the physicochemical properties of butyl palmitate is crucial for its effective
incorporation into cosmetic formulations.

Property Value Reference

INCI Name Butyl Palmitate

CAS Number 111-06-8

Molecular Formula C20H4002

Molecular Weight 312.53 g/mol

Appearance Colorless to pale yellow liquid

Odor Mild, fatty

Solubility ?oluble in. organic solvents;
insoluble in water

Melting Point ~17 °C

Boiling Point ~343 °C

Density ~0.853 g/cm3

logP (octanol/water) ~8.7

Application in Cosmetic Formulations

Butyl palmitate is a versatile emollient suitable for various cosmetic formulations. Its non-
greasy feel and good spreadability make it an excellent choice for daily wear products.

Recommended Use Levels:

e Lotions and Creams: 2-10%
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Body Butters: 5-15%

Facial Serums and Oils: 1-5%

Foundations and Concealers: 2-8%

Lipsticks and Lip Balms: 1-5%

Formulation Guidelines:

o Oil-in-Water (O/W) Emulsions: Butyl palmitate should be incorporated into the oil phase of
the emulsion. It can be heated with other oil-phase ingredients to ensure homogeneity before
emulsification.

o Water-in-Oil (W/O) Emulsions: As a component of the continuous oil phase, butyl palmitate
contributes to the overall sensory profile of the formulation.

o Anhydrous Formulations: Butyl palmitate is readily soluble in other oils and esters, making
it easy to incorporate into anhydrous products like serums and body oils.

Experimental Protocols for Efficacy Evaluation

The following protocols describe standard methods for evaluating the performance of butyl
palmitate as an emollient.

Spreadability Assessment

Spreadability is a critical parameter that influences the sensory perception and application of a
cosmetic product.

4.1.1. Parallel-Plate Method

Objective: To quantitatively measure the spreading area of butyl palmitate over time.
Materials:
e Two circular glass plates (20 cm diameter)

o Millimeter-scale ruler or caliper
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e Stopwatch

e Analytical balance

o Constant temperature chamber (set to skin surface temperature, e.g., 32°C)
Protocol:

e Ensure the glass plates are clean and dry.

e Place the bottom plate on a level surface inside the constant temperature chamber and allow
it to equilibrate.

o Accurately weigh 1 gram of butyl palmitate and place it at the center of the bottom plate.
o Carefully place the top plate over the sample, ensuring it is centered.

» Start the stopwatch immediately and record the initial diameter of the spread.

e Record the diameter of the spread at regular intervals (e.g., 1, 5, and 10 minutes).

o Calculate the spreading area (A) at each time point using the formula: A = 1t * (d/2)?, where
'd' is the diameter.

¢ The experiment should be repeated at least three times to ensure reproducibility.

Hlustrative Data far Sprpadahility of Fmollients:
Spreading Value (mm?/10

Emollient min) Classification
Dimethicone (low viscosity) 1600 Very High
Isopropyl Myristate 1200 High

Butyl Palmitate (lllustrative) ~800 Medium-High
Caprylic/Capric Triglyceride 550 Medium
Mineral Oill 400 Low-Medium
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Note: The data for Butyl Palmitate is illustrative and based on typical values for fatty acid
esters with similar chain lengths.

Occlusivity Assessment (In Vitro)

Occlusivity measures the ability of an ingredient to prevent water loss from the skin.

4.2.1. Beaker Method

Objective: To determine the occlusive properties of butyl palmitate by measuring the reduction
in water evaporation.

Materials:

Glass beakers (50 mL)

Filter paper (e.g., Whatman No. 1)

Analytical balance

Constant temperature and humidity chamber (e.g., 37°C, 30% RH)

Butyl palmitate

Protocol:

 Fill each beaker with 30 mL of deionized water.

o Cut the filter paper to a size that completely covers the opening of the beaker.
o Record the initial weight of the beaker with water and the filter paper (W1).

» Apply a uniform layer of butyl palmitate (approximately 2 mg/cm?) to the surface of the filter
paper.

e Place the beakers in the constant temperature and humidity chamber.

» Record the weight of the beakers at regular intervals (e.g., 6, 24, and 48 hours) (Wx).
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» Abeaker with an untreated filter paper serves as the control.

e Calculate the Occlusion Factor (F) using the formula: F = [(A - B) / A] * 100, where A is the
water loss from the control beaker and B is the water loss from the beaker with butyl
palmitate.

Hlustrative Qcclusion Data for Fmollients:

Emollient Occlusion Factor (%) (lllustrative)
Petrolatum >90

Mineral Oll 30-40

Butyl Palmitate ~20-30

Isopropyl Myristate 10-20

Dimethicone 5-15

Note: The data for Butyl Palmitate is illustrative and based on typical values for fatty acid
esters.

In Vivo Skin Hydration and Barrier Function Assessment

These studies are conducted on human volunteers to provide real-world efficacy data.

4.3.1. Corneometry for Skin Hydration

Objective: To measure the hydration level of the stratum corneum after application of a
formulation containing butyl palmitate.

Apparatus:
e Corneometer® (e.g., CM 825, Courage + Khazaka)
Protocol:

o Acclimatize test subjects in a controlled environment (e.g., 22°C, 50% RH) for at least 30
minutes.
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Define test areas on the volar forearm.
Measure the baseline skin hydration of the test areas.

Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation (containing butyl
palmitate) and a control formulation (without butyl palmitate) to the respective test areas.

Measure skin hydration at specified time points (e.g., 1, 2, 4, and 8 hours) after application.

The increase in Corneometer units indicates an improvement in skin hydration.

4.3.2. Tewametry for Transepidermal Water Loss (TEWL)

Objective: To assess the effect of butyl palmitate on the skin's barrier function by measuring
TEWL.

Apparatus:

Tewameter® (e.g., TM 300, Courage + Khazaka)

Protocol:

Follow the same subject acclimatization and test area definition as in the Corneometry
protocol.

Measure the baseline TEWL of the test areas.
Apply the test and control formulations as described previously.
Measure TEWL at specified time points (e.g., 1, 2, 4, and 8 hours) after application.

A decrease in TEWL values (in g/h/m?) indicates an improvement in the skin's barrier
function.

lllustrative In Vivo Performance Data:
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Formulation with Butyl Palmitate

Parameter . ]
(Illustrative Change from Baseline)

Skin Hydration (Corneometer Units) +25% after 2 hours

TEWL Reduction -15% after 2 hours

Note: These values are illustrative and can vary depending on the full formulation.

Sensory Panel Evaluation

Objective: To characterize the sensory profile of butyl palmitate when applied to the skin.
Panel: A trained panel of 10-15 individuals.

Protocol:

Standardize the amount of butyl palmitate to be applied to a defined area on the volar
forearm.

o Panelists evaluate a set of predefined sensory attributes immediately after application and
after a specified time (e.g., 5 minutes).

 Attributes are rated on a labeled magnitude scale (e.g., 0-10).

o Key attributes for emollients include:

o

Spreadability: Ease of application.

[¢]

Absorbency: How quickly it is absorbed.

[¢]

Greasiness/Qiliness: The amount of oily residue.

[e]

Tackiness: Stickiness after application.

o

Softness: The perceived smoothness of the skin.

lllustrative Sensory Profile of Butyl Palmitate:
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Sensory Attribute Rating (0-10) (lllustrative)
Spreadability 8
Absorbency 7
Greasiness/Oiliness 3
Tackiness 2
Softness (After-feel) 9

Note: This profile is illustrative and represents a desirable sensory profile for a light emollient.

Signaling Pathways and Experimental Workflows
Skin Barrier Function Enhancement

Emollients like butyl palmitate contribute to the maintenance and repair of the skin's barrier
function. The primary mechanism is physical, by forming an occlusive layer that reduces
TEWL. This increased hydration of the stratum corneum can, in turn, influence biological
processes. Proper hydration is essential for the enzymatic activity involved in the desquamation
process and the synthesis of lipids that form the skin's natural barrier.
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Application of Butyl Palmitate

Butyl Palmitate Application
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Mechanism of Butyl Palmitate on Skin Barrier Function.
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Experimental Workflow for Emollient Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of an
emollient like butyl palmitate.

Emollient Selection
(Butyl Palmitate)

Physicochemical
Characterization
(Viscosity, Spreading)

In Vitro Efficacy
(Occlusivity)

Formulation Development
(Creams, Lotions)

In Vivo Efficacy Sensory Panel
(Hydration, TEWL) Evaluation

Data Analysis and
Reporting

Application Notes
and Protocols
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Workflow for the Evaluation of Butyl Palmitate.
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Safety and Regulatory Information

Butyl palmitate is generally considered safe for use in cosmetic products. It has a low
potential for skin irritation and sensitization. As with any raw material, it is recommended to
consult the supplier's Safety Data Sheet (SDS) for detailed handling and safety information.
Regulatory status may vary by region, and it is the responsibility of the formulator to ensure
compliance with local regulations.

Conclusion

Butyl palmitate is a valuable emollient for cosmetic formulations, offering a desirable sensory
profile and functional benefits for skin hydration and barrier function. The experimental
protocols outlined in this document provide a framework for the comprehensive evaluation of its
performance, enabling formulators to substantiate efficacy claims and develop high-quality
cosmetic products. The provided illustrative data serves as a benchmark for comparison with
other common emollients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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